(S)-2,3-Dihydrobenzo[1,4]dioxine-2-carboxylic Acid
(S)-2,3-Dihydrobenzo[1,4]dioxine-2-carboxylic Acid
Brand Name:
Vulcanchem
CAS No.:
70918-54-6
VCID:
VC0103861
InChI:
InChI=1S/C9H8O4/c10-9(11)8-5-12-6-3-1-2-4-7(6)13-8/h1-4,8H,5H2,(H,10,11)/t8-/m0/s1
SMILES:
C1C(OC2=CC=CC=C2O1)C(=O)O
Molecular Formula:
C9H8O4
Molecular Weight:
180.16 g/mol
(S)-2,3-Dihydrobenzo[1,4]dioxine-2-carboxylic Acid
CAS No.: 70918-54-6
Reference Standards
VCID: VC0103861
Molecular Formula: C9H8O4
Molecular Weight: 180.16 g/mol
![(S)-2,3-Dihydrobenzo[1,4]dioxine-2-carboxylic Acid - 70918-54-6](/images/no_structure.jpg)
| CAS No. | 70918-54-6 |
|---|---|
| Product Name | (S)-2,3-Dihydrobenzo[1,4]dioxine-2-carboxylic Acid |
| Molecular Formula | C9H8O4 |
| Molecular Weight | 180.16 g/mol |
| IUPAC Name | (3S)-2,3-dihydro-1,4-benzodioxine-3-carboxylic acid |
| Standard InChI | InChI=1S/C9H8O4/c10-9(11)8-5-12-6-3-1-2-4-7(6)13-8/h1-4,8H,5H2,(H,10,11)/t8-/m0/s1 |
| Standard InChIKey | HMBHAQMOBKLWRX-QMMMGPOBSA-N |
| Isomeric SMILES | C1[C@H](OC2=CC=CC=C2O1)C(=O)O |
| SMILES | C1C(OC2=CC=CC=C2O1)C(=O)O |
| Canonical SMILES | C1C(OC2=CC=CC=C2O1)C(=O)O |
| Synonyms | (2S)-2,3-Dihydro-1,4-benzodioxin-2-carboxylic Acid; (S)-2,3-Dihydrobenzo[1,4]dioxine-2-carboxylic Acid |
| PubChem Compound | 687061 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume